Cas no 2613300-22-2 (rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano2,3-cpyrrole hydrochloride, cis)

• Product Name: rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano2,3-cpyrrole hydrochloride, cis
• CAS No: 2613300-22-2
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD33032104
• CID: 5361090
• PubChem ID: 155943711
• Update Time: 2025-10-30

rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano2,3-cpyrrole hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyra no[2,3-c]pyrrole hydrochloride
• rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano2,3-cpyrrole hydrochloride, cis

• MDL： MFCD33032104
• Inchi： 1S/C9H17NO2.ClH/c1-11-7-9-3-2-4-12-8(9)5-10-6-9;/h8,10H,2-7H2,1H3;1H/t8-,9+;/m1./s1
• InChI Key： DUZPVMPITBMIDI-RJUBDTSPSA-N
• SMILES： C([C@@]12CCCO[C@]1([H])CNC2)OC.Cl

Additional information on rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano2,3-cpyrrole hydrochloride, cis

Comprehensive Overview of rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride, cis (CAS No. 2613300-22-2)

The compound rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride, cis (CAS No. 2613300-22-2) is a stereospecific derivative of octahydropyrano[2,3-c]pyrrole, featuring a unique methoxymethyl substitution at the 4a-position. Its structural complexity and cis configuration make it a subject of interest in pharmaceutical research, particularly in the development of chiral intermediates for drug synthesis. The presence of the hydrochloride salt enhances its solubility, a critical factor for bioavailability studies.

Recent advancements in asymmetric synthesis have spotlighted compounds like rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole, as researchers explore their potential in modulating biological targets. The octahydropyrano[2,3-c]pyrrole scaffold is known for its conformational rigidity, which is advantageous in designing enzyme inhibitors or receptor modulators. This aligns with the growing demand for stereochemically pure compounds in precision medicine, a trend frequently searched in academic and industrial databases.

From an analytical perspective, the characterization of CAS No. 2613300-22-2 involves advanced techniques such as NMR spectroscopy, HPLC chiral separation, and X-ray crystallography to confirm its cis stereochemistry. These methods are often queried alongside keywords like "chiral resolution techniques" or "stereochemical analysis," reflecting the compound's relevance in method development. Furthermore, its methoxymethyl group introduces unique metabolic stability considerations, a hot topic in drug discovery forums.

In the context of green chemistry, the synthesis of rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride is being optimized to reduce hazardous byproducts. Searches for "sustainable chiral synthesis" or "green catalysts for heterocycles" often intersect with discussions about such compounds. The hydrochloride form also simplifies purification, a practical advantage highlighted in process chemistry literature.

Beyond pharmaceuticals, this compound’s octahydropyrano[2,3-c]pyrrole core has sparked interest in material science, particularly in designing biodegradable polymers. Its methoxymethyl functionality could serve as a linker for polymer side chains, a concept explored in patents and journals. This multidisciplinary appeal ensures that CAS No. 2613300-22-2 remains a keyword in diverse scientific queries.

To summarize, rac-(4aR,7aR)-4a-(methoxymethyl)-octahydropyrano[2,3-c]pyrrole hydrochloride, cis exemplifies the intersection of stereochemistry, drug design, and sustainable synthesis. Its CAS No. 2613300-22-2 is a gateway to cutting-edge research, addressing FAQs like "role of chiral intermediates in APIs" or "analytical challenges in stereoisomer characterization." As the scientific community prioritizes precision and sustainability, this compound’s versatility ensures its continued relevance.